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Compound of Interest |

Compound Name: Megastigmatrienone D
CAS No.: 13215-88-8
Cat. No.: B145869
Get Quote
. J

Target Analyte: Megastigmatrienone D (Isomer 4; (4E)-4-[(E)-but-2-enylidene]-3,5,5-
trimethylcyclohex-2-en-1-one) CAS: 5164-78-3 Application: Flavor Chemistry, Tobacco Aroma
Profiling, Drug Development (Bioactive Terpenoids)

Executive Summary & Strategic Approach

Megastigmatrienone D (often referred to as Tabanone or Isomer 4) is a C13 norisoprenoid
ketone critical to the sensory profiles of tobacco, aged wine, and tea. Unlike simple extraction
targets, Megastigmatrienone D presents a dual challenge:

» Isomeric Complexity: It exists in equilibrium with three other geometric isomers (A, B, C).
Isolation requires conditions that minimize thermal isomerization while achieving high-
resolution separation.

e Precursor Latency: In plant matrices (specifically Nicotiana tabacum), >80% of the
compound exists as non-volatile glycosidic precursors.

The Senior Scientist’s Directive: Do not rely solely on direct solvent extraction of the free
volatile if your goal is yield. This guide details a Dual-Stream Protocol:
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o Stream A (Direct): Isolation of free volatiles using SDE (Simultaneous Distillation Extraction)
or low-temp Solvent Extraction.

o Stream B (Total): Methanolic extraction of precursors followed by acid hydrolysis to release
the "bound" Megastigmatrienone D.

Pre-Extraction Considerations & Chemistry
Chemical Identity[1][2]

e IUPAC: (4E)-4-[(E)-but-2-enylidene]-3,5,5-trimethylcyclohex-2-en-1-one[1]
e Molecular Weight: 190.28 g/mol [1][2][3][4][5][6]
e LogP: ~2.6 (Moderately lipophilic)

o Solubility: Soluble in Ethanol, Dichloromethane (DCM), Hexane; Insoluble in Water.

Solvent Selection Logic
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Solvent

Polarity Index

Suitability

Expert Note

Dichloromethane
(DCM)

3.1

High

Excellent solubility for
free volatiles; low
boiling point (40°C)
minimizes thermal
degradation during

concentration.

Methanol (MeOH)

5.1

High

Essential for
extracting glycosidic
precursors (Stream
B). Penetrates plant

cell walls effectively.

Hexane

0.1

Medium

Good for defatting or
specific partitioning,
but may miss more
polar isomers or

precursors.

Supercritical CO2

Tunable

High

The "Green" standard.
Tunable density
allows selective
extraction of the
ketone without
chlorophyli
contamination.

Detailed Experimental Protocols

Protocol A: High-Yield Precursor Extraction &
Hydrolysis (Recommended)

Use this method for maximum recovery from plant material (Tobacco/Tea).

Reagents: Methanol (HPLC Grade), HCI (2M), Dichloromethane (DCM), Anhydrous Sodium

Sulfate.
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Step-by-Step Workflow:

Maceration: Suspend 100g of dried, ground sample in 500mL 80% Methanol/\Water.

Ultrasonication: Sonicate at 30°C for 40 mins. Note: Avoid higher temps to prevent
uncontrolled isomerization.

Filtration: Filter supernatant. Repeat extraction 2x. Combine filtrates.

Evaporation: Remove Methanol under reduced pressure (Rotavap at 40°C) until only the
agueous phase remains.

Partition (Clean-up): Wash the aqueous phase with Hexane (50mL x 2) to remove
lipids/waxes. Discard Hexane layer.

Hydrolysis (The Critical Step): Acidify the aqueous phase to pH 2.5 using 2M HCI. Heat at
90°C for 1 hour under reflux.

o Mechanism:[1][7][8][9] This cleaves the glycosidic bond, releasing free
Megastigmatrienone D from its non-volatile precursor.

Final Extraction: Cool rapidly. Extract the now-liberated volatiles with DCM (100mL x 3).

Drying: Dry DCM layer over Anhydrous Na=SOa4 and concentrate to ~2mL.

Protocol B: Direct Isolation via SDE (Simultaneous
Distillation Extraction)

Use this method for capturing the "native" aroma profile without hydrolysis artifacts.

Equipment: Likens-Nickerson Apparatus. Solvent: Dichloromethane or Pentane:Ether (1:1).

Setup: Place 50g sample + 500mL distilled water in the sample flask. Place 50mL solvent in
the extraction flask.

Distillation: Heat both flasks to boiling. The steam (carrying volatiles) and solvent vapors
meet in the central condensing chamber.
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e Duration: Run for 2-3 hours.

e Recovery: Collect the solvent phase. The co-extracted water will phase-separate
automatically.

» Concentration: Concentrate solvent using a Kuderna-Danish concentrator (gentler than
Rotavap for volatiles).

Purification & Isomer Separation (The "D" Specifics)

Crude extracts contain all 4 isomers (A, B, C, D). To isolate Megastigmatrienone D, you must
use Preparative HPLC or Flash Chromatography.

Stationary Phase: C18 (Octadecyl) Reverse Phase. Mobile Phase: Acetonitrile (ACN) : Water.
[10]

Separation Gradient:

e 0-5min: 40% ACN (Isocratic hold to elute polar impurities)
e 5-25 min: 40% — 70% ACN (Linear Gradient)

e Flow Rate: 12 mL/min (for 20mm Prep column)

Elution Order (Typical on C18):

Megastigmatrienone C (Most polar)

Megastigmatrienone B[5][7][11]

Megastigmatrienone A[5][7][10][12][13]

Megastigmatrienone D (Late eluting, usually the (E,E) isomer)

Note: Isomer D is often identified by its UV max at ~290nm (conjugated ketone).

Visualizing the Workflow
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Caption: Integrated workflow for the extraction of glycosidic precursors and isolation of
Megastigmatrienone D.

Quality Control & Validation

To ensure the isolate is indeed Isomer D and not a co-eluting congener, verify using GC-MS.

Parameter Specification for Megastigmatrienone D

GC Column DB-5MS or HP-5 (Non-polar capillary)

. Approx. 1450 - 1480 (Dependent on temp
Retention Index (RI)

program)
Key MS lons (m/z) 147 (Base Peak), 190 (Molecular lon), 175, 133
UV Absorbance Amax = 290 nm (Ethanol)

Troubleshooting Tip: If yield is low, check the hydrolysis pH. If pH > 3.0, hydrolysis is
incomplete. If pH < 1.0, you risk degrading the ketone ring structure. Maintain pH 2.0-2.5
rigorously.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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